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Introduction

Dithioformic acid (HC(S)SH) is a sulfur-bearing analogue of formic acid and a molecule of
significant interest in the field of astrochemistry. Molecules containing the thiol group (—SH) are
considered crucial for understanding the prebiotic chemistry that may lead to the formation of
amino acids.[1][2] The recent first detection of dithioformic acid in the interstellar medium
(ISM) has opened a new avenue for investigating sulfur chemistry and its role in the formation
of complex organic molecules (COMS).[2][3][4][5][6][71[8][9] These application notes provide a
summary of the current understanding of dithioformic acid in astrophysical environments,
along with protocols for its detection and chemical modeling.

Role in Astrochemistry and the Interstellar Medium

The study of sulfur-bearing molecules in the ISM is essential for understanding the overall
chemical complexity of star-forming regions. While over three hundred molecules have been
detected in space, only a small fraction contain sulfur.[5] Dithioformic acid is a key species as
it is chemically linked to carbon disulfide (CSz), a significant reservoir of sulfur on icy dust
grains.[3]
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The first and only detection of the trans-conformer of dithioformic acid (t-HC(S)SH) was made

toward the hot corino NGC 1333 IRAS 4A2, a dense and warm region surrounding a young

star.[2][3][4][5][6][7][8][9] This discovery confirms its presence in the ISM and provides a

valuable data point for chemical models that aim to explain the distribution and abundance of

sulfur-containing COMs. The presence of the thiol group in dithioformic acid is particularly

noteworthy due to its role in the polymerization of amino acids, suggesting a potential link to

prebiotic chemistry.[1][2][3][4][5][6][71[8][9]

Quantitative Data

The following table summarizes the quantitative data from the initial detection of t-dithioformic

acid and related modeling.

Parameter

Value

Source Region

Reference

Column Density of t-
HC(S)SH

(2.63 £ 0.32) x 1015

cm~—2

NGC 1333 IRAS 4A2

[LIE2]B1ASeI 18]

Excitation

Temperature

255+ 32K

NGC 1333 IRAS 4A2

[LIE2]EBIASEI18]e]

Fractional Abundance
of t-HC(S)SH (w.r.t.
H2)

(2.53 +0.68) x 10~°

NGC 1333 IRAS 4A2

[LIE2]B1A5IeI 18]

Column Density Ratio

of t-HC(S)SH to t- 0.36 £ 0.02 NGC 1333 IRAS 4A2 [LI[31416] 71181191
HCOOH
Modeled Peak
Abundance of )
3.17 x10° Chemical Model [3]

HC(S)SH on Grain
Surfaces

Upper-limit Column
Density of t-HC(S)SH

<3.6 x101B3cm—2

Orion KL

[3]
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Protocol 1: Observational Detection of Dithioformic Acid
with ALMA

This protocol outlines the general steps for the detection of dithioformic acid in a hot corino
using the Atacama Large Millimeter/submillimeter Array (ALMA).

1. Target Selection and Observational Setup:

o Target: Select a chemically rich hot corino or hot molecular core known to harbor complex
organic molecules. NGC 1333 IRAS 4A2 is the primary example.[3]

o Telescope: Atacama Large Millimeter/submillimeter Array (ALMA).
e Band: ALMA Band 7 is suitable for targeting high-intensity transitions of t-HC(S)SH.[3]

e Frequency Range: Center observations around frequencies where quantum chemical
models predict strong rotational transitions. The initial detection utilized frequency ranges
between 349.75 GHz and 364.33 GHz.[3]

o Correlator Setup: Configure the correlator to provide high spectral resolution to resolve the
molecular lines from the background.

2. Data Calibration and Imaging:
» Software: Use the Common Astronomy Software Application (CASA) for data reduction.[6]
o Calibration Pipeline: Employ the standard ALMA data-reduction pipeline.[6]

o Flux Calibration: Use a standard flux calibrator model, such as the Perley-Butler 2017 model,
with the CASA task setjy.[6]

o Bandpass and Phase Calibration: Perform bandpass and phase calibration using appropriate
calibrator sources observed during the observing run.

o Data Flagging: Flag bad channels and antenna data using pipeline tasks like
hifa_bandpassflag and hifa_flagdata.[6]
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Imaging: Use the tclean task in CASA to create spectral data cubes from the calibrated
visibilities.

. Spectral Analysis:

Spectrum Extraction: Extract the molecular spectra from the data cubes for the target
source.

Line Identification: Compare the observed spectral features with the laboratory-derived
spectroscopic parameters for t-HC(S)SH.

LTE Modeling: Assume Local Thermodynamic Equilibrium (LTE) to model the observed
emission lines. This allows for the determination of the column density and excitation
temperature.

Abundance Calculation: Calculate the fractional abundance of t-HC(S)SH with respect to
molecular hydrogen (Hz) by using a known Hz column density for the source.

Protocol 2: Chemical Modeling of Dithioformic Acid
Formation

This protocol describes the use of a gas-grain chemical code to model the formation of
dithioformic acid in the ISM.

1. Model Selection and Setup:

Code: Utilize a time-dependent gas-grain chemical code such as UCLCHEM.[2][3][4][5][6][7]
[8][9][10] UCLCHEM is an open-source code that models the chemical evolution in various
astrophysical environments.[4][5][10]

Physical Model: Employ a two-phase warm-up model.

o Phase 1 (Collapse): Simulate the free-fall collapse of a diffuse cloud to form a dense core.
This establishes the initial conditions for the grain-surface chemistry.

o Phase 2 (Warm-up): Simulate the gradual warming of the dense core, mimicking the
environment of a hot corino where a young star heats its surroundings. This phase models
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the sublimation of molecules from dust grains into the gas phase.
2. Chemical Network:

o Reaction Database: Use a comprehensive database of chemical reactions, such as the
UMIST or KIDA databases.

o Custom Reactions: Add the relevant formation and destruction pathways for dithioformic
acid to the network. The key formation route is the barrierless radical-radical reaction
between CSSH and H on grain surfaces.[1][3][4][6][71[8][9]

o HS + CS -> CSSH (on grain)

o CSSH + H -> HC(S)SH (on grain)

o Also include potential gas-phase reactions and destruction pathways.[3]
3. Running the Model and Analysis:

o Input Parameters: Define the initial elemental abundances and physical parameters of the
cloud, such as density and temperature profiles for the collapse and warm-up phases.

o Execution: Run the UCLCHEM model to solve the network of differential equations that
describe the change in species abundances over time.

o Output Analysis: Plot the fractional abundance of HC(S)SH as a function of time for both the
gas phase and on the grain surfaces.

o Comparison: Compare the peak modeled abundance with the observationally derived
abundance to validate the proposed formation pathways. The modeled abundance of
HC(S)SH should be similar to the observed value at a timescale consistent with the age of
the hot corino.[3]

Visualizations
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Caption: Proposed formation pathway of dithioformic acid on interstellar grain surfaces.
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Caption: Integrated workflow for the study of dithioformic acid in the ISM.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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